Cas no 2098130-19-7 (1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride)

• Product Name: 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride
• CAS No: 2098130-19-7
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5724736
• PubChem ID: 91623792
• Update Time: 2025-11-01

1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2158-1967
• 2098130-19-7
• AKOS026746559
• 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride
• 1-cyclopropyl-N-[(2,6-difluorophenyl)methyl]methanamine;hydrochloride
• starbld0012185

• Inchi： 1S/C11H13F2N.ClH/c12-10-2-1-3-11(13)9(10)7-14-6-8-4-5-8;/h1-3,8,14H,4-7H2;1H
• InChI Key： QKSZWDHOOXJFAW-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=C(C=1CNCC1CC1)F

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride

1-Cyclopropyl-N-(2,6-Difluorobenzyl)methanamine Hydrochloride (CAS No. 2098130-19-7): A Comprehensive Overview

1-Cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride (CAS No. 2098130-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and difluorobenzyl moieties, exhibits promising pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride is of particular interest due to its combination of a cyclopropyl ring and a difluorobenzyl group. The cyclopropyl ring is known for its strained nature, which can influence the compound's reactivity and stability. The presence of the difluorobenzyl group adds further complexity and can modulate the compound's interactions with biological targets. These structural features make the compound a valuable candidate for various pharmaceutical applications.

The synthesis of 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of 2,6-difluorobenzyl chloride with cyclopropylamine in the presence of a suitable base. The resulting amine is then converted to its hydrochloride salt through treatment with hydrogen chloride gas or a hydrochloric acid solution. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for large-scale pharmaceutical applications.

In terms of biological activities, 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride has shown promising results in various preclinical studies. Research has indicated that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have explored its potential as an analgesic agent, with preliminary findings suggesting that it may effectively alleviate pain without significant side effects.

One of the key areas of interest in recent research has been the investigation of the compound's mechanism of action. Studies have suggested that 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride may exert its anti-inflammatory effects through the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways. Specifically, it has been shown to reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings provide valuable insights into the potential therapeutic mechanisms underlying the compound's biological activities.

Furthermore, preclinical studies have also evaluated the safety profile of 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These results are encouraging and support further clinical development of the compound.

Recent advancements in computational chemistry have also contributed to our understanding of 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride. Molecular docking studies have provided insights into the binding interactions between the compound and its putative biological targets. These computational models have helped identify key structural features that contribute to the compound's high affinity for specific receptors or enzymes, guiding future drug design efforts.

In conclusion, 1-cyclopropyl-N-(2,6-difluorobenzyl)methanamine hydrochloride (CAS No. 2098130-19-7) is a promising compound with a unique chemical structure and a range of potential therapeutic applications. Its anti-inflammatory properties and favorable safety profile make it an attractive candidate for further development in pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.